Cas no 62085-96-5 (1,3-Cyclobutanedione, 2,4-bis(triphenylphosphoranylidene)-)

1,3-Cyclobutanedione, 2,4-bis(triphenylphosphoranylidene)- structure
62085-96-5 structure
Product Name:1,3-Cyclobutanedione, 2,4-bis(triphenylphosphoranylidene)-
CAS No:62085-96-5
MF:C40H30O2P2
MW:604.612532138824
CID:458732
PubChem ID:627318
Update Time:2025-04-19

1,3-Cyclobutanedione, 2,4-bis(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclobutanedione, 2,4-bis(triphenylphosphoranylidene)-
    • 2,4-bis(triphenyl-λ<sup>5</sup>-phosphanylidene)cyclobutane-1,3-dione
    • PMOMFTOFLMXZIG-UHFFFAOYSA-N
    • 2,4-Bis(triphenylphosphoranylidene)-1,3-cyclobutanedione #
    • DTXSID70347878
    • 62085-96-5
    • Inchi: 1S/C40H30O2P2/c41-37-39(43(31-19-7-1-8-20-31,32-21-9-2-10-22-32)33-23-11-3-12-24-33)38(42)40(37)44(34-25-13-4-14-26-34,35-27-15-5-16-28-35)36-29-17-6-18-30-36/h1-30H
    • InChI Key: PMOMFTOFLMXZIG-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C1C(C(C1=O)=P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 604.1723
  • Monoisotopic Mass: 604.17210419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 6
  • Complexity: 913
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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